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Compound of Interest

Compound Name: Di-tert-amyl peroxide

Cat. No.: B087997 Get Quote

An In-depth Technical Guide to Di-tert-amyl
Peroxide
This guide provides comprehensive information on di-tert-amyl peroxide, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

physicochemical properties, synthesis, and applications, with a focus on its role as a radical

initiator.

Chemical Identity and Molecular Structure
Di-tert-amyl peroxide (DTAP) is an organic peroxide characterized by two tert-amyl groups

linked by a peroxide bridge.

CAS Number: 10508-09-5[1][2][3]

IUPAC Name: bis(1,1-dimethylpropyl) peroxide[4]

Molecular Formula: C₁₀H₂₂O₂[2][3]

Molecular Structure:

SMILES: CCC(C)(C)OOC(C)(C)CC[3]

InChI Key: JJRDRFZYKKFYMO-UHFFFAOYSA-N[1]
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Physicochemical and Safety Data
The properties of di-tert-amyl peroxide are summarized in the table below. It is a thermally

unstable compound and requires careful handling.[4]

Property Value Source(s)

Molecular Weight 174.28 g/mol [1]

Appearance
Colorless to slightly yellowish

liquid
[2][5]

Density 0.818 - 0.83 g/cm³ at 20-25°C [5][6][7]

Melting Point -55 °C to < -40 °C [6][7][8]

Boiling Point 146 °C [6][7]

Flash Point 77 °F (25 °C) [6][7]

Water Solubility 13.83 mg/L at 20°C [6][7]

Refractive Index 1.409 at 20°C [6][7]

Theoretical Active Oxygen 9.18% [2]

Activation Energy 148.35 kJ/mol [2]

Self-Accelerating

Decomposition Temperature

(SADT)

80 °C [2]

Note: The SADT is the lowest temperature at which self-accelerating decomposition may occur

with a substance in the packaging as used in transport. Safe handling and storage should be

maintained below 30°C.[2][4]

Experimental Protocols
A common method for synthesizing di-tert-amyl peroxide involves the acid-catalyzed reaction

of 2-methyl-2-butanol (tert-amyl alcohol) with hydrogen peroxide.[1][9]

Materials:
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2-methyl-2-butanol (400 g, 4.54 moles)

70% Hydrogen peroxide (115.8 g, 2.383 moles)

70% Sulfuric acid (453.4 g, 3.236 moles)

10% Sodium hydroxide solution

A 1 L 4-necked flask equipped with a stirrer, thermometer, and efficient cooler.

Procedure:

Charge the reaction flask with 400 g of 2-methyl-2-butanol.

Adjust the temperature of the alcohol to 40°C.

Simultaneously introduce the 70% hydrogen peroxide and 70% sulfuric acid into the flask

over a period of 60 minutes, maintaining the temperature at 40°C.

Allow the reaction to proceed with stirring for 6 hours.

Stop the stirring and allow the layers to separate.

Isolate the crude product layer (approximately 318.4 g).

Purify the crude product by washing it with equal portions of 10% sodium hydroxide solution.

Conduct a final purification by vacuum rectification to obtain the final product (approximately

250 g) with a high purity (e.g., 99.5% by gas chromatography).[9]

Di-tert-amyl peroxide is primarily used as a high-temperature radical initiator for the

polymerization of various monomers.[2][4][5] The initiation process relies on the thermal

decomposition of the peroxide to generate free radicals.

General Workflow:

Monomer and Solvent Selection: The monomer (e.g., styrene, ethylene, acrylates) and an

appropriate solvent (if not a bulk polymerization) are charged into a suitable reactor.[5]
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Initiator Addition: Di-tert-amyl peroxide is added to the monomer solution. The

concentration will depend on the desired polymer molecular weight and reaction rate.

Polymerization: The reactor is heated to a temperature that ensures an appropriate

decomposition rate of the initiator. The temperature range typically varies depending on the

monomer system:

Styrene: 140-180°C[5]

(Meth)acrylates: 160-200°C[5]

Ethylene (high pressure): 220-280°C[5]

Reaction Monitoring: The reaction is monitored for parameters such as monomer conversion

and polymer molecular weight.

Termination and Isolation: Once the desired conversion is achieved, the reaction is cooled,

and the polymer is isolated and purified.

Thermal Decomposition Pathway
The utility of di-tert-amyl peroxide as a polymerization initiator stems from its predictable

thermal decomposition. The primary step is the homolytic cleavage of the weak oxygen-oxygen

bond, which is followed by subsequent radical reactions known as β-scission.[1]
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Thermal decomposition pathway of di-tert-amyl peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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